Cas no 56973-51-4 (Alnusdiol)

• Product Name: Alnusdiol
• CAS No: 56973-51-4
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 1080724
• PubChem ID: 14704508
• Update Time: 2025-04-20

Alnusdiol Chemical and Physical Properties

Names and Identifiers

• Alnusdiol
• AGN-PC-0026Y2
• (-)-(aS,3''S,5''S)-Alnusdiol
• DTXSID50563195
• 56973-51-4
• tricyclo[12.3.1.12,6]nonadeca-1(17),2,4,6(19),14(18),15-hexaene-3,9,11,17-tetrol
• AKOS032948265
• Tricyclo[12.3.1.1~2,6~]nonadeca-1(18),2(19),3,5,14,16-hexaene-3,9,11,17-tetrol
• (-)-Alnusdiol
• Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexene-3,9,11,17-tetrol
• DB-222260

• Inchi： 1S/C19H22O4/c20-14-5-1-12-3-7-18(22)16(9-12)17-10-13(4-8-19(17)23)2-6-15(21)11-14/h3-4,7-10,14-15,20-23H,1-2,5-6,11H2
• InChI Key： YWQBDYGHWGZJOM-UHFFFAOYSA-N
• SMILES： OC1CCC2C=CC(=C(C=2)C2C(=CC=C(C=2)CCC(C1)O)O)O

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 459.6±45.0 °C at 760 mmHg
• Flash Point: 231.7±28.7 °C
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• PSA: 80.92000
• LogP: 2.75550
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Alnusdiol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether